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Compound of Interest

N,N'-Dimethoxy-N,N'-
Compound Name: , )
dimethyloxamide

Cat. No.: B034628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of N,N'-Dimethoxy-N,N'-dimethyloxamide, a molecule of interest in organic synthesis and
potential applications in medicinal chemistry. This document details experimental protocols for
its preparation and outlines the analytical techniques for its characterization.

Synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide

The synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide is achieved through the reaction of
an oxalic acid diester with N,O-dimethylhydroxylamine or its hydrochloride salt in the presence
of a base. The general reaction scheme is presented below.

General Reaction

Oxalic Acid Diester

—

N,O-Dimethylhydroxylamine T N,N'-Dimethoxy-N,N'-dimethyloxamide
(or its HCI salt)

Base
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Caption: General reaction for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide.

Summary of Synthetic Data

The following table summarizes various reaction conditions and the resulting yields for the
synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide, based on patent literature.[1]
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Oxalic Acid Temperatur  Reaction .
Base Solvent . Yield (%)
Ester e (°C) Time (h)
Diethyl Sodium
_ Methanol 3-8 3 88.8
Oxalate Methoxide
Diethyl Sodium
Methanol -10to -7 3 87.9
Oxalate Methoxide
Dimethyl Sodium Dimethyl
_ _ 5-25 15 61.0
Oxalate Methoxide Sulfoxide
Dibutyl . . .
Not Specified  Ethanol Not Specified  Not Specified 83.1
Oxalate
Diphenyl . . .
Not Specified  Ethanol Not Specified  Not Specified 57.1
Oxalate
Diethyl N Tetrahydrofur N »
Not Specified Not Specified  Not Specified 83.6
Oxalate an
Diethyl . . -
Not Specified  Isopropanol Not Specified  Not Specified 80.8
Oxalate
Diethyl . o . .
Not Specified  Acetonitrile Not Specified  Not Specified 78.8
Oxalate
Diethyl N Dimethylform N .
Not Specified ] Not Specified  Not Specified  77.5
Oxalate amide
Diethyl 5 Dimethyl 5 »
Not Specified Not Specified  Not Specified  75.7
Oxalate Carbonate
Diethyl . . .
Not Specified  Toluene Not Specified  Not Specified  71.0
Oxalate

Detailed Experimental Protocols

The following are detailed experimental protocols for the synthesis of N,N'-Dimethoxy-N,N’-

dimethyloxamide.

Protocol 1: High-Yield Synthesis in Methanol[1]
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e Reaction Setup: In a flask equipped with a stirrer, thermometer, and addition funnel, combine
12.63 g (84.7 mmol) of 98% diethyl oxalate, 16.72 g (169.4 mmol) of 98.8% N,O-
dimethylhydroxylamine hydrochloride, and 10 mL of methanol.

o Reaction Execution: While maintaining the internal temperature between 3-8 °C, slowly add
65.36 g (338.8 mmol) of a 28% by mass sodium methoxide solution in methanol.

e Reaction Monitoring: Stir the reaction mixture at 3-8 °C for 3 hours.

o Work-up: After the reaction is complete, slowly add the reaction mixture to a flask containing
90 mL of 2 mol/L hydrochloric acid, keeping the temperature between 5-15 °C.

e Analysis: The yield of N,N'-Dimethoxy-N,N'-dimethyloxamide (13.25 g, 88.8%) can be
determined by high-performance liquid chromatography.

Protocol 2: Synthesis in Dimethyl Sulfoxide[1]

¢ Reaction Setup: In a flask equipped with a stirrer and thermometer, combine 1.01 g (8.47
mmol) of 99% dimethyl oxalate, 1.68 g (16.94 mmol) of 98.1% N,O-dimethylhydroxylamine
hydrochloride, and 5 mL of dimethyl sulfoxide.

e Reaction Execution: While maintaining the temperature between 5-25 °C, add 1.93 g (33.88
mmol) of 95% sodium methoxide powder in portions.

e Reaction Monitoring: Stir the reaction mixture at this temperature for 1.5 hours.

o Work-up: After the reaction, slowly add the mixture to 10 mL of 2 mol/L acetic acid,
maintaining a temperature of 5-15 °C.

¢ Analysis: The yield of N,N'-Dimethoxy-N,N'-dimethyloxamide (0.91 g, 61.0%) can be
determined by high-performance liquid chromatography.

Characterization of N,N'-Dimethoxy-N,N'-
dimethyloxamide

Detailed experimental characterization data for N,N'-Dimethoxy-N,N'-dimethyloxamide is not
readily available in the public domain. The following sections provide expected analytical data
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based on the known structure and data from analogous compounds.

Physical and Chemical Properties

Property Value Reference
CAS Number 106675-70-1 [2]
Molecular Formula CeH12N204 [2][3]
Molecular Weight 176.17 g/mol [2][3]
Melting Point 89-95 °C [2]
Appearance White crystalline solid [1]

Spectroscopic Data (Predicted)

The following is a prediction of the spectroscopic data for N,N'-Dimethoxy-N,N’-
dimethyloxamide based on its chemical structure.

e 1H NMR (Proton Nuclear Magnetic Resonance):
o Asinglet integrating to 6 protons is expected for the two N-methyl (N-CHs) groups.
o Asinglet integrating to 6 protons is expected for the two O-methyl (O-CHs) groups.
o The exact chemical shifts would depend on the solvent used.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance):
o A signal corresponding to the carbonyl carbons (C=0) is expected.
o Asignal for the N-methyl carbons (N-CHs) is expected.
o Asignal for the O-methyl carbons (O-CHs) is expected.

* IR (Infrared) Spectroscopy:

o A strong absorption band characteristic of the C=0 stretching vibration of the amide
carbonyl groups is expected, likely in the region of 1650-1700 cm~1.
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o C-H stretching vibrations from the methyl groups are expected around 2800-3000 cm~1.

o C-N and C-O stretching vibrations are also expected.

e Mass Spectrometry (MS):

o The molecular ion peak (M+*) would be expected at m/z = 176.0797, corresponding to the
molecular formula CeéH12N20a.

o Fragmentation patterns would likely involve cleavage of the C-C bond between the
carbonyls and loss of methoxy or methyl groups.

Characterization Workflow
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Caption: Logical workflow for the characterization of N,N'-Dimethoxy-N,N'-dimethyloxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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